Cas no 859858-11-0 (6-hydroxy-7-methyl-4-[(4-methylpiperidin-1-yl)methyl]-2H-chromen-2-one)

• Product Name: 6-hydroxy-7-methyl-4-[(4-methylpiperidin-1-yl)methyl]-2H-chromen-2-one
• CAS No: 859858-11-0
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 5421890
• Update Time: 2025-05-20

6-hydroxy-7-methyl-4-[(4-methylpiperidin-1-yl)methyl]-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-7-methyl-4-[(4-methylpiperidin-1-yl)methyl]-2H-chromen-2-one

• Inchi： 1S/C17H21NO3/c1-11-3-5-18(6-4-11)10-13-8-17(20)21-16-7-12(2)15(19)9-14(13)16/h7-9,11,19H,3-6,10H2,1-2H3
• InChI Key： LYMSKVZKKDMFLO-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(C)=C(O)C=C2C(CN2CCC(C)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins

Additional information on 6-hydroxy-7-methyl-4-[(4-methylpiperidin-1-yl)methyl]-2H-chromen-2-one

6-Hydroxy-7-Methyl-4-[(4-Methylpiperidin-1-yl)methyl]-2H-Chromen-2-One: A Comprehensive Overview

6-Hydroxy-7-Methyl-4-[(4-Methylpiperidin-1-yl)methyl]-2H-Chromen-2-One, also identified by the CAS Registry Number 859858-11-0, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of chromenones, which are derivatives of coumarin, a naturally occurring aromatic compound. Chromenones are known for their diverse biological activities, making them valuable in pharmacological studies and drug development.

The molecular structure of 6-Hydroxy-7-Methyl... is characterized by a chromenone skeleton with specific substituents that contribute to its unique properties. The presence of a hydroxyl group at the 6-position and a methyl group at the 7-position introduces hydrophilic and lipophilic characteristics, respectively. Additionally, the substitution at the 4-position with a (4-methylpiperidin-1-yl)methyl group adds complexity to the molecule, potentially enhancing its bioavailability and interaction with biological systems.

Recent studies have highlighted the importance of chromenones in medicinal chemistry, particularly as scaffolds for designing bioactive molecules. For instance, researchers have explored the role of chromenones in anti-inflammatory, antioxidant, and anticancer activities. The specific substituents in 6-Hydroxy... may further modulate these activities, making it a promising candidate for drug discovery.

In terms of synthesis, this compound can be prepared through various routes, including condensation reactions and cyclization processes. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products. Such advancements in synthetic methodologies underscore the feasibility of scaling up production for research and commercial purposes.

The pharmacokinetic profile of 6-Hydroxy... is another area of interest. Studies have shown that the presence of certain substituents can influence absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these aspects is crucial for optimizing drug delivery systems and ensuring therapeutic efficacy.

Beyond its pharmacological applications, this compound has also been investigated for its potential in materials science. Its aromatic structure and functional groups make it a candidate for applications in organic electronics or as a precursor for advanced materials.

In conclusion, 6-Hydroxy... represents a versatile compound with multifaceted applications across various scientific domains. Continued research into its synthesis, biological activity, and material properties will undoubtedly unlock new opportunities for its utilization in innovative technologies and therapeutic interventions.